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Compound of Interest

Compound Name: Dog-IM4

Cat. No.: B11928210 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the chemical DOG-IM4
based on publicly available information and general laboratory safety protocols. It is not a

substitute for the official Safety Data Sheet (SDS) provided by the manufacturer. Researchers,

scientists, and drug development professionals must consult the complete SDS for DOG-IM4
and their institution's specific hazardous waste management policies before handling or

disposing of this material. DOG-IM4 is a chemical intended for research purposes only and is

not for human or veterinary use.[1][2]

Immediate Safety and Handling Information
DOG-IM4 is an ionizable cationic lipid used in the formulation of lipid nanoparticles (LNPs) for

mRNA delivery.[1][3][4] The product is typically supplied as a solution in ethanol, which is a

highly flammable liquid. All personnel handling DOG-IM4 must be familiar with the potential

hazards and adhere to strict safety protocols.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the material in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of vapors.
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. The

ethanol solvent is highly flammable.

Avoid Contact: Do not ingest, inhale, or allow the substance to come into contact with eyes,

skin, or clothing.

Hygiene: Wash hands thoroughly after handling.

DOG-IM4 Properties for Safe Handling
The following table summarizes key quantitative data and properties of DOG-IM4 relevant to its

handling and safety.

Property Value / Description Reference

Chemical Name

N-[(25Z)-14-[(9Z)-9-octadecen-

1-yloxy]-3,6,9,12,16-

pentaoxatetratriacont-25-en-1-

yl]-1H-imidazole-5-

carboxamide

CAS Number 2758097-38-8

Molecular Formula C₅₁H₉₅N₃O₇

Formula Weight 862.3 g/mol

Physical Form
Typically supplied as a solution

in ethanol (e.g., 10 mg/ml).

pKa Apparent pKa = 5.6

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Step-by-Step Disposal Procedure
As the toxicology and environmental fate of DOG-IM4 are not widely known, it should be

treated as hazardous chemical waste. The following is a general procedural guide for its
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disposal.

Step 1: Waste Identification and Segregation

Identify all waste streams containing DOG-IM4. This includes the original vial, unused

solutions, contaminated labware (e.g., pipette tips, tubes), and any personal protective

equipment (PPE) that is grossly contaminated.

Segregate DOG-IM4 waste from other laboratory waste. It should be collected in a

designated, properly labeled hazardous waste container.

Due to its ethanol solvent, it should be treated as both a chemical and flammable waste.

Step 2: Waste Collection and Storage

Collect liquid waste containing DOG-IM4 in a sealable, chemical-resistant container (e.g., a

high-density polyethylene or glass bottle). Ensure the container is compatible with ethanol.

Collect solid waste (e.g., contaminated gloves, vials, pipette tips) in a separate, clearly

labeled, sealed container or bag.

Label the waste container clearly with "Hazardous Waste," the full chemical name "DOG-IM4
in ethanol," and any other components in the solution.

Store the waste container in a designated satellite accumulation area that is secure and

away from ignition sources.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department with the Safety Data Sheet (SDS) for DOG-IM4 and an

accurate description of the waste.

Do not dispose of DOG-IM4 down the drain or in the regular trash. This is crucial as the

environmental impact is unknown and drain disposal of flammable solvents is typically

prohibited.
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Step 4: Decontamination of Reusable Labware

For reusable labware, decontamination procedures should be developed. Studies on

cleaning lipid nanoparticles from surfaces have shown that formulated alkaline cleaning

agents can be effective. Consult with your institution's safety office for approved

decontamination protocols.

Experimental Protocols
No specific experimental protocols for the degradation or neutralization of DOG-IM4 for

disposal purposes are available in the public domain. The standard and required procedure is

to dispose of it as hazardous chemical waste through a licensed service.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of DOG-IM4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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